Hafnium;tetrahydrofluoride

Specification

• CAS No.: 13709-52-9
• Molecular Formula: F4Hf
• Molecular Weight: 254.48 g/mol
• IUPAC Name: tetrafluorohafnium
• Standard InChI: InChI=1S/4FH.Hf/h4*1H;/q;;;;+4/p-4
• Standard InChI Key: QHEDSQMUHIMDOL-UHFFFAOYSA-J
• SMILES: F.F.F.F.[Hf]
• Canonical SMILES: F[Hf](F)(F)F

Introduction

Basic Information and Structure

Hafnium tetrafluoride is an inorganic compound with the formula HfF₄. It appears as a white solid powder and adopts the same structure as zirconium tetrafluoride, with 8-coordinate Hf(IV) centers. This compound forms part of a broader family of hafnium compounds and represents one of the primary fluoride derivatives of hafnium.

A notable characteristic of hafnium tetrafluoride is its ability to form a trihydrate with a polymeric structure. This trihydrate consists of octahedral Hf centers and is described by the formula (μ−F)₂[HfF₂(H₂O)₂]ₙ(H₂O)ₙ with one water of crystallization. Interestingly, this represents one of the rare cases where the chemistry of hafnium and zirconium differ, as the trihydrate of zirconium(IV) fluoride has a molecular structure (μ−F)₂[ZrF₃(H₂O)₃]₂ without the lattice water.

Physical Properties

Hafnium tetrafluoride possesses distinct physical properties that influence its applications and handling requirements. The compound exists as white monoclinic crystals with a refractive index of 1.56. Its physical characteristics make it suitable for various specialized applications in optics and materials science.

The following table summarizes the key physical properties of hafnium tetrafluoride:

Property	Value
Molecular Formula	F₄Hf
Molecular Weight	254.48 g/mol
Appearance	White powder/crystalline solid
Density	7.1 g/cm³
Melting Point	310°C (sublimation)
Boiling Point	970°C
Refractive Index	1.56
Solubility in Water	Reacts with water
Form	Powder
Sensitivity	Moisture sensitive

These physical properties demonstrate that hafnium tetrafluoride is a dense, high-melting compound with potential applications in high-temperature environments. Its sublimation behavior and refractive properties make it particularly valuable for optical applications and thin-film deposition processes.

Chemical Properties

Hafnium tetrafluoride exhibits several notable chemical properties that influence its behavior and applications. The compound is moisture-sensitive and reacts with water rather than dissolving in it. This reactivity with water is an important consideration for storage and handling procedures.

When exposed to water, hafnium tetrafluoride can form hydrates, particularly the trihydrate mentioned earlier. The structural arrangement of this trihydrate differs significantly from that of zirconium tetrafluoride trihydrate, representing one of the few known chemical differences between hafnium and zirconium compounds.

In terms of chemical reactivity, hafnium tetrafluoride can participate in ion clustering reactions. Research has shown that it can form complexes with fluoride ions, with measured enthalpy values for these reactions. The compound's behavior as a Lewis acid allows it to form coordination complexes with various ligands, demonstrating its versatility in chemical reactions.

Preparation Methods

Several methods have been developed for the synthesis of hafnium tetrafluoride, each with specific advantages depending on the intended application and required purity. The following are the primary preparation methods documented in the literature:

Hydrogen Fluoride Treatment of Hafnium Tetrachloride

One common method involves passing anhydrous hydrogen fluoride over hafnium tetrachloride at approximately 300°C, as represented by the following reaction:

HfCl₄ + 4HF → HfF₄ + 4HCl

This method provides a direct conversion of the chloride to the fluoride and is commonly used in laboratory and industrial settings.

Thermal Decomposition of Ammonium Fluorohafnate

Another preparation method involves the thermal decomposition of ammonium fluorohafnate ((NH₄)₂HfF₆) in an oxygen-free atmosphere:

(NH₄)₂HfF₆ → HfF₄ + 2NH₃ + 2HF

This method requires careful control of the reaction conditions to ensure complete conversion and prevent contamination of the product.

Treatment of Metallic Hafnium with Hydrofluoric Acid

Hafnium tetrafluoride can also be prepared by treating metallic hafnium with 40% aqueous hydrofluoric acid:

Hf + 4HF (aq) → HfF₄- H₂O + 2H₂

The monohydrate formed in this reaction can be heated at 350°C for several days under a flow of fluorine and nitrogen to yield anhydrous HfF₄. This method starts with elemental hafnium and provides a route to high-purity material when properly executed.

Applications

Hafnium tetrafluoride finds applications across multiple technological and scientific domains, leveraging its unique optical, chemical, and physical properties.

Optical Applications

The compound plays an important role in various optical applications due to its specific optical properties. It is used in optical coating processes, where its refractive properties and stability make it valuable for creating specialized optical films. Additionally, hafnium tetrafluoride is utilized in optical fiber doping, contributing to the development of fibers with specific transmission characteristics.

Laser Technology

Hafnium tetrafluoride serves as a component in laser crystal materials and laser amplifiers. Its thermal stability and optical properties make it suitable for applications requiring precise optical performance under demanding conditions.

Vacuum Deposition

The compound is employed in vacuum deposition processes, where its ability to sublime at high temperatures makes it useful for creating thin films with specific properties. This application takes advantage of hafnium tetrafluoride's physical behavior under reduced pressure and elevated temperatures.

Metal Production

Hafnium tetrafluoride serves as a water-insoluble hafnium source for use in oxygen-sensitive applications, such as specialty metal production. In these contexts, its chemical stability and reactivity profile make it a preferred precursor material.

Hazard Statement	Description	Classification
H315	Causes skin irritation	Warning: Skin corrosion/irritation
H318	Causes serious eye damage	Danger: Serious eye damage/eye irritation
H331	Toxic if inhaled	Danger: Acute toxicity, inhalation
H335	May cause respiratory irritation	Warning: Specific target organ toxicity, single exposure

These classifications indicate that the compound poses significant health risks, particularly through inhalation and contact with skin or eyes.

Exposure Effects

Exposure to hafnium tetrafluoride can cause various adverse health effects:

• Skin contact can result in burns and dermatological toxicity

• Inhalation may cause corrosive injuries to the upper respiratory tract and lungs

• The compound can induce toxic pneumonitis, which is inflammation of the lungs caused by inhaling toxic substances

These effects highlight the importance of proper handling protocols, including the use of appropriate personal protective equipment when working with hafnium tetrafluoride.

Research Findings

Scientific investigations into hafnium tetrafluoride have yielded valuable insights into its thermodynamic properties, chemical behavior, and potential applications in advanced technologies.

Thermodynamic Studies

Research on the high-temperature heat content and entropies of hafnium tetrafluoride has contributed to understanding its behavior under elevated temperature conditions. These studies provide fundamental thermodynamic data that supports applications in high-temperature environments.

Ion Clustering Research

Studies have investigated the formation of ion clusters involving hafnium tetrafluoride, particularly its interactions with fluoride ions. This research has measured the enthalpy changes associated with these reactions, as shown in the following data:

Reaction	Enthalpy Value (ΔᵣH°)	Units	Method	Reference
F⁻ + HfF₄ = (F⁻- HfF₄)	429 ± 17	kJ/mol	TDEq	Nikitin, Igolkina, et al., 1986
F⁻ + HfF₄ = (F⁻- HfF₄)	405 ± 8.8	kJ/mol	TDEq	Nikitin, Sorokin, et al., 1980

These measurements contribute to understanding the coordination chemistry of hafnium tetrafluoride and its potential to form complex structures.

Coordination Chemistry

Research has also focused on the preparation and structures of coordination complexes formed by hafnium tetrafluoride, which is categorized as a very hard Lewis acid. These studies help elucidate the compound's behavior in complex formation and its potential applications in catalysis and materials synthesis.

Comparison with Related Compounds

The relationship between hafnium tetrafluoride and other hafnium compounds, such as hafnium tetrachloride, also provides insight into the chemical behavior of hafnium in different coordination environments. Understanding these relationships helps in predicting reactivity patterns and potential applications of hafnium tetrafluoride in various contexts.

Hafnium tetrafluoride represents an important compound in the family of hafnium materials, with distinctive properties that make it valuable for specialized applications in optics, materials science, and chemical synthesis. Ongoing research continues to explore its fundamental properties and potential new applications in advanced technologies.